Cas no 2680826-88-2 (tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate)

• Product Name: tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate
• CAS No: 2680826-88-2
• MF: C₂₁H₂₈BrNO₂S
• MW: 438.421524047852
• CID: 5625805
• PubChem ID: 165933254
• Update Time: 2025-05-20

tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304268
• 2680826-88-2
• tert-butyl N-[1-(4-bromophenyl)-3-(thiophen-2-yl)propyl]-N-propylcarbamate
• tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate

• Inchi： 1S/C21H28BrNO2S/c1-5-14-23(20(24)25-21(2,3)4)19(13-12-18-7-6-15-26-18)16-8-10-17(22)11-9-16/h6-11,15,19H,5,12-14H2,1-4H3
• InChI Key： FAOJJTQNFOPKHW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCC1=CC=CS1)N(C(=O)OC(C)(C)C)CCC

Computed Properties

• Exact Mass: 437.10241g/mol
• Monoisotopic Mass: 437.10241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 57.8Ų

Additional information on tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate

Professional Introduction to Compound with CAS No. 2680826-88-2 and Product Name: tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate

The compound with the CAS number 2680826-88-2 and the product name tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties. The structural composition of this molecule, featuring a tert-butyl group, a 4-bromophenyl moiety, and a thiophen-2-yl substituent, contributes to its unique chemical and biological characteristics. Such structural features are often engineered to enhance binding affinity, metabolic stability, and overall efficacy in therapeutic applications.

In recent years, the development of novel carbamate-based compounds has seen remarkable progress, particularly in the treatment of neurological disorders, inflammation, and infectious diseases. The N-substituted carbamate functional group in this compound plays a crucial role in modulating its pharmacokinetic profile. This particular derivative has been extensively studied for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of the 4-bromophenyl ring not only contributes to the molecule's lipophilicity but also serves as a handle for further chemical modifications, enabling the creation of libraries of analogs with tailored properties.

One of the most compelling aspects of this compound is its interaction with biological targets. The thiophen-2-yl group is known to exhibit significant binding affinity with certain enzymes and receptors, making it a valuable scaffold for drug design. Current research indicates that derivatives of this nature may possess potent anti-inflammatory and analgesic effects. Preliminary studies have suggested that compounds with similar structural motifs could inhibit key enzymes involved in pain signaling pathways, such as COX-2 and NF-κB. These findings align with broader trends in medicinal chemistry where targeted inhibition of specific biological pathways is leveraged to develop therapeutics with high selectivity and low toxicity.

The synthesis of tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex heterocyclic core. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at critical sites within the molecule. These synthetic approaches not only demonstrate the versatility of current chemical techniques but also underscore the importance of precision in constructing drug-like molecules.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of this compound with its intended targets. These simulations have provided insights into key interactions such as hydrogen bonding, π-stacking, and hydrophobic interactions that contribute to its efficacy. The robustness of these interactions is further supported by experimental data obtained from enzyme inhibition assays and cellular uptake studies. Such interdisciplinary approaches are becoming increasingly prevalent in drug discovery, where computational tools are used to guide experimental efforts and accelerate the identification of lead compounds.

The pharmacological profile of tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate has been scrutinized through both in vitro and in vivo assays. In cell-based models, this compound has demonstrated promising activity against several disease-relevant pathways. Notably, its ability to modulate enzyme activity without significant off-target effects suggests that it may be suitable for clinical translation. However, further investigations are required to fully understand its mechanism of action and potential side effects. Preclinical toxicology studies are underway to assess its safety profile and determine optimal dosing regimens for therapeutic applications.

The impact of this compound on drug development extends beyond its immediate pharmacological properties. Its structural features provide a valuable template for designing new generations of therapeutic agents. By systematically varying substituents such as the tert-butyl group, the 4-bromophenyl moiety, or the thiophen-2-yl ring, researchers can fine-tune key parameters such as solubility, bioavailability, and metabolic stability. This modular approach is particularly advantageous in high-throughput screening campaigns where large libraries of compounds are rapidly evaluated for their biological activity.

As our understanding of disease mechanisms continues to evolve, so too does our capacity to design targeted therapeutics like tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate. Advances in genomics and proteomics have provided unprecedented insights into the molecular basis of various disorders, enabling more precise targeting strategies. This compound exemplifies how rational drug design can be applied to address complex diseases by modulating specific biological pathways with high fidelity.

The future prospects for this compound are promising, particularly if it successfully navigates preclinical development and moves into human clinical trials. Its unique structural features and demonstrated biological activity position it as a strong candidate for treating conditions where current therapies are limited or ineffective. Moreover, its synthesis highlights the growing sophistication of medicinal chemistry techniques that allow for rapid exploration of chemical space.

In conclusion,tert-butyl N-1-(4-bromophenyl)-3-(thiophen-2-yl)propyl-N-propylcarbamate (CAS No. 2680826-88-2) represents a significant contribution to pharmaceutical research and development. Its structural complexity combined with promising pharmacological properties makes it an exciting prospect for further investigation. As research continues to uncover new therapeutic targets and innovative synthetic strategies,this compound will serve as an important tool for advancing our understanding of disease mechanisms and developing novel treatments.